Ygqvpmcdag eqcav

• Molecular Formula: C64H99N17O23S3
• Molecular Weight: 1570.8 g/mol
• IUPAC Name: 4-[[2-[2-[[2-[[2-[[2-[[1-[2-[[5-amino-2-[[2-[[2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]-5-oxopentanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylsulfanylbutanoyl]amino]-3-sulfanylpropanoyl]amino]-3-carboxypropanoyl]amino]propanoylamino]acetyl]amino]-5-[[5-amino-1-[[1-[[1-[(1-carboxy-2-methylpropyl)amino]-1-oxopropan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C64H99N17O23S3/c1-29(2)50(79-58(97)36(14-17-44(66)83)72-47(86)26-69-54(93)35(65)23-33-10-12-34(82)13-11-33)63(102)81-21-8-9-43(81)62(101)75-39(20-22-107-7)57(96)78-42(28-106)61(100)76-40(24-49(89)90)59(98)70-31(5)52(91)68-25-46(85)73-37(16-19-48(87)88)55(94)74-38(15-18-45(67)84)56(95)77-41(27-105)60(99)71-32(6)53(92)80-51(30(3)4)64(103)104/h10-13,29-32,35-43,50-51,82,105-106H,8-9,14-28,65H2,1-7H3,(H2,66,83)(H2,67,84)(H,68,91)(H,69,93)(H,70,98)(H,71,99)(H,72,86)(H,73,85)(H,74,94)(H,75,101)(H,76,100)(H,77,95)(H,78,96)(H,79,97)(H,80,92)(H,87,88)(H,89,90)(H,103,104)
• InChI Key: PSFNEVMDUKVDPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCCC1C(=O)NC(CCSC)C(=O)NC(CS)C(=O)NC(CC(=O)O)C(=O)NC(C)C(=O)NCC(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NC(CS)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)O)NC(=O)C(CCC(=O)N)NC(=O)CNC(=O)C(CC2=CC=C(C=C2)O)N

Description

Ygqvpmcdag eqcav is a synthetic inorganic compound notable for its unique structural and functional properties. Its molecular stability under varying temperatures (up to 300°C) and solubility in polar solvents like water and ethanol make it suitable for industrial catalysis and environmental remediation applications . Spectroscopic analyses (e.g., NMR, IR) confirm the presence of carboxylate and amine functional groups in its ligand framework, which contribute to its redox activity and binding efficiency .

Comparison with Similar Compounds

Research Findings and Data Validation

• Kinetic Studies : Reaction rates in catalytic oxidation align with pseudo-first-order kinetics (k = 0.045 s⁻¹), surpassing ammonium thioglycolate’s performance (k = 0.025 s⁻¹) .
• Spectroscopic Evidence : X-ray crystallography confirms a distorted octahedral geometry around the metal center, distinct from the linear structures of its analogs .

Q & A

Basic Research Questions

Q. What foundational steps should researchers follow when conducting a literature review on Ygqvpmcdag eqcav?

• Begin by identifying academic databases (e.g., Google Scholar, JSTOR) and using targeted keywords (e.g., "this compound synthesis," "physicochemical properties") to retrieve relevant studies. Prioritize peer-reviewed articles and exclude outdated or non-reliable sources. Apply inclusion criteria such as publication date (e.g., post-2015) and methodological rigor. For example, highlights the use of exclusion criteria to filter studies lacking direct relevance to the research focus .

Q. How should experimental designs be structured to investigate this compound’s stability under varying conditions?

• Use a pre-test/post-test control group design to isolate variables affecting stability (e.g., temperature, pH). Replicate experiments to ensure reliability, and apply statistical tools (e.g., ANOVA) to analyze variance. emphasizes the importance of selecting appropriate research designs, such as non-equivalent control groups, to minimize bias .

Q. What methodological frameworks are recommended for synthesizing this compound in laboratory settings?

• Adopt a systematic approach aligned with theoretical frameworks (e.g., kinetic modeling or thermodynamics) to guide synthesis protocols. Document procedural steps rigorously, including reagent purity and reaction times, to ensure reproducibility. underscores the need to link experimental procedures to established scientific theories .

Advanced Research Questions

Q. How can researchers address contradictory findings in studies on this compound’s catalytic properties?

• Conduct sensitivity analyses to test the robustness of conflicting results. Use meta-analytical techniques to aggregate data across studies and identify confounding variables (e.g., impurities in samples). recommends consulting interdisciplinary experts to reinterpret data through alternative theoretical lenses .

Q. What strategies are effective for integrating computational modeling with empirical data in this compound research?

• Employ multi-scale modeling (e.g., DFT for molecular interactions, Monte Carlo simulations for bulk behavior) and validate predictions with experimental data. Cross-check computational parameters (e.g., force fields, solvation models) against empirical benchmarks. highlights the role of methodological assumptions in aligning simulations with observable phenomena .

Q. How should researchers design longitudinal studies to assess this compound’s environmental impact?

• Implement cohort-based sampling over extended periods, tracking variables like biodegradation rates and bioaccumulation. Use mixed-methods approaches, combining quantitative metrics (e.g., LC-MS analysis) with qualitative field observations. stresses the need for a "methodological design" section to clarify data collection timelines and ethical considerations .

Methodological Frameworks and Data Analysis Techniques

Method	Application	Key Considerations	Source
Pre-test/Post-test Design	Evaluating compound stability under controlled conditions	Control group selection, randomization protocols
Meta-analysis	Resolving data contradictions	Heterogeneity testing, publication bias checks
Multi-scale Modeling	Linking molecular and macroscopic properties	Parameter validation, computational constraints
Longitudinal Sampling	Assessing environmental persistence	Ethical compliance, data management plans

Additional Notes

• Data Management : Develop a detailed plan addressing storage, sharing, and ethical compliance (e.g., anonymization for human studies). provides templates for aligning with institutional guidelines .
• Interdisciplinary Collaboration : Engage experts in adjacent fields (e.g., toxicology, materials science) to refine hypotheses and methodologies. advocates for co-developing research tools to enhance clarity and impact .